molecular formula C8H8FNO3 B8424530 1-(4-Fluorophenyl)-2-nitroethanol

1-(4-Fluorophenyl)-2-nitroethanol

Cat. No.: B8424530
M. Wt: 185.15 g/mol
InChI Key: VHQOMTRRZXGIFH-UHFFFAOYSA-N
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Description

1-(4-Fluorophenyl)-2-nitroethanol is a useful research compound. Its molecular formula is C8H8FNO3 and its molecular weight is 185.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8FNO3

Molecular Weight

185.15 g/mol

IUPAC Name

1-(4-fluorophenyl)-2-nitroethanol

InChI

InChI=1S/C8H8FNO3/c9-7-3-1-6(2-4-7)8(11)5-10(12)13/h1-4,8,11H,5H2

InChI Key

VHQOMTRRZXGIFH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(C[N+](=O)[O-])O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 50 ml Schlenk flask was charged with 1.831 g (10.0 mmol) of 1-(4-fluorophenyl)-2-nitroethanone, 3.35 ml (24.0 mmol) of triethylamine, 2.26 ml (60.0 mmol) of formic acid, 10 ml of dimethylformamide (DMF), and 31.8 mg (0.05 mmol, S/C=200) of RuCl[(S,S)-Tsdpen](p-cymene) under an atmosphere of argon, and stirring was carried out at 30° C. for 16 hours. The reaction solution was poured into water and extracted with ether, and the organic layer was washed with saturated brine and then dried with anhydrous sodium sulfate. After removing the drying agent, the solvent was distilled off, and the oil so obtained was purified by silica gel column chromatography (eluant; n-hexane:ethyl acetate=9:1) to give 1.48 g of optically active 1-(4-fluorophenyl)-2-nitroethanol. 1H-NMR supported it was the target product, and the yield was 80%.
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1-(4-fluorophenyl)-2-nitroethanone
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